MALONYL COENZYME A LITHIUM SALT
MALONYL COENZYME A LITHIUM SALT
Malonyl coenzyme A is a coenzyme A (CoA; Item No. 16147) derivative that is used in fatty acid and polyketide synthesis and in the transport of α-ketoglutarate across the mitochondrial membrane. Malonyl-CoA is formed by acetyl-CoA carboxylase-mediated carboxylation of acetyl-CoA (Item No. 16160). Fatty acid synthase catalyzes the NADPH-dependent condensation of malonyl-CoA and acetyl-CoA to produce palmitate. Proliferating human cancer cells upregulate this fatty acid synthesis pathway as a strategy for survival. High levels of malonyl-CoA, achieved through fatty acid synthase inhibition, have been proposed to contribute to cancer cell apoptosis. Manlonyl-CoA is exclusively used as the extender unit in the synthesis of bacterial aromatic polyketides.
Brand Name:
Vulcanchem
CAS No.:
108347-84-8
VCID:
VC0028667
InChI:
InChI=1S/C24H38N7O19P3S.Li/c1-24(2,19(37)22(38)27-4-3-13(32)26-5-6-54-15(35)7-14(33)34)9-47-53(44,45)50-52(42,43)46-8-12-18(49-51(39,40)41)17(36)23(48-12)31-11-30-16-20(25)28-10-29-21(16)31;/h10-12,17-19,23,36-37H,3-9H2,1-2H3,(H,26,32)(H,27,38)(H,33,34)(H,42,43)(H,44,45)(H2,25,28,29)(H2,39,40,41);
SMILES:
Molecular Formula:
C24H38N7O19P3S • XLi
Molecular Weight:
860.6 g/mol
MALONYL COENZYME A LITHIUM SALT
CAS No.: 108347-84-8
Main Products
VCID: VC0028667
Molecular Formula: C24H38N7O19P3S • XLi
Molecular Weight: 860.6 g/mol
| CAS No. | 108347-84-8 |
|---|---|
| Product Name | MALONYL COENZYME A LITHIUM SALT |
| Molecular Formula | C24H38N7O19P3S • XLi |
| Molecular Weight | 860.6 g/mol |
| Standard InChI | InChI=1S/C24H38N7O19P3S.Li/c1-24(2,19(37)22(38)27-4-3-13(32)26-5-6-54-15(35)7-14(33)34)9-47-53(44,45)50-52(42,43)46-8-12-18(49-51(39,40)41)17(36)23(48-12)31-11-30-16-20(25)28-10-29-21(16)31;/h10-12,17-19,23,36-37H,3-9H2,1-2H3,(H,26,32)(H,27,38)(H,33,34)(H,42,43)(H,44,45)(H2,25,28,29)(H2,39,40,41); |
| Standard InChIKey | OPIJLICRFQMMJH-VYLCMXPPSA-N |
| Canonical SMILES | [Li].CC(C)(COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)C(C(=O)NCCC(=O)NCCSC(=O)CC(=O)O)O |
| Appearance | Assay:≥95%A crystalline solid |
| Description | Malonyl coenzyme A is a coenzyme A (CoA; Item No. 16147) derivative that is used in fatty acid and polyketide synthesis and in the transport of α-ketoglutarate across the mitochondrial membrane. Malonyl-CoA is formed by acetyl-CoA carboxylase-mediated carboxylation of acetyl-CoA (Item No. 16160). Fatty acid synthase catalyzes the NADPH-dependent condensation of malonyl-CoA and acetyl-CoA to produce palmitate. Proliferating human cancer cells upregulate this fatty acid synthesis pathway as a strategy for survival. High levels of malonyl-CoA, achieved through fatty acid synthase inhibition, have been proposed to contribute to cancer cell apoptosis. Manlonyl-CoA is exclusively used as the extender unit in the synthesis of bacterial aromatic polyketides. |
| Synonyms | Malonyl-CoA |
| PubChem Compound | 16219642 |
| Last Modified | Nov 11 2021 |
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